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Compound of Interest

(3-Amino-5,6-dichloropyrazin-2-
Compound Name:
yl)methanol

Cat. No.: B151436

Technical Guide: (3-Amino-5,6-dichloropyrazin-
2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for the chemical
compound (3-Amino-5,6-dichloropyrazin-2-yl)methanol. Despite a comprehensive search of
scientific literature and chemical databases, in-depth technical data, including quantitative
experimental results, detailed experimental protocols, and specific signaling pathways for this
compound, are not publicly available at this time. The information presented herein is based on
data from chemical suppliers and general reviews of the broader dichloropyrazine chemical
class.

Core Identifiers and Properties

A number of key identifiers for (3-Amino-5,6-dichloropyrazin-2-yl)methanol have been
confirmed and are presented below.
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Identifier Value Source(s)
CAS Number 95037-20-0 [11[2]13][4]
Molecular Formula CsHsCI2NsO [21[31[4]
Molecular Weight 194.02 g/mol [2]

MDL Number MFCD20696803 [2][3]
SMILES Code OCC1=NC(Cl)=C(CNC(N)=N1  [2]

N Keep in dark place, inert
Storage Conditions [2]
atmosphere, 2-8°C

Potential Biological Activity of Dichloropyrazine
Derivatives

While specific biological activity data for (3-Amino-5,6-dichloropyrazin-2-yl)methanol is not
available in the reviewed literature, the broader class of dichloropyrazine derivatives has been
investigated for various pharmacological activities. These compounds are recognized as
versatile scaffolds in medicinal chemistry.[5][6]

Reviews of pyrazine-containing compounds suggest that their derivatives are being explored
for a range of therapeutic applications due to their diverse biological activities.[7] The pyrazine
ring is a structural component in a number of biologically active compounds and approved
drugs.[7]

Studies on dichloropyrazine derivatives have indicated potential for:

o Antimicrobial Activity: Derivatives of 2,3-dichloropyrazine have shown significant antibacterial
activity, including against methicillin-resistant Staphylococcus aureus (MRSA).[6] The
mechanism of action is thought to involve the inhibition of key microbial enzymes and
disruption of cellular processes.[6]

» Antifungal Activity: The dichloropyrazine scaffold is also being investigated for the
development of new antifungal agents.[6]
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» Anticancer and Anti-inflammatory Activity: Pyrazine-modified natural product derivatives have
demonstrated a wide array of biological activities, including anticancer and anti-inflammatory
effects.[7][8]

It is important to note that these are general activities of the chemical class, and specific testing
of (3-Amino-5,6-dichloropyrazin-2-yl)methanol would be required to determine its biological
profile.

Data Availability

A thorough search for quantitative data, such as ICso or MIC values, and detailed experimental
protocols for synthesis, purification, or biological assays specifically for (3-Amino-5,6-
dichloropyrazin-2-yl)methanol (CAS 95037-20-0) did not yield any specific results. Publicly
accessible scientific databases and literature do not currently contain detailed experimental
workflows or established signaling pathway information for this compound.

Therefore, the creation of structured tables with quantitative data, detailed experimental
methodologies, and signaling pathway diagrams as requested is not possible based on the
available information. Further primary research would be necessary to establish these technical
details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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